(E)-2-cyano-3-[5-[4-(difluoromethylsulfanyl)phenyl]thiophen-2-yl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-[5-[4-(difluoromethylsulfanyl)phenyl]thiophen-2-yl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide
• InChI: InChI=1S/C22H13F5N2OS2/c23-21(24)32-17-6-4-13(5-7-17)19-9-8-18(31-19)10-14(12-28)20(30)29-16-3-1-2-15(11-16)22(25,26)27/h1-11,21H,(H,29,30)/b14-10+
• InChI Key: NMFIQGLFZVQGTG-GXDHUFHOSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C(=CC2=CC=C(S2)C3=CC=C(C=C3)SC(F)F)C#N)C(F)(F)F
• Isomeric SMILES: C1=CC(=CC(=C1)NC(=O)/C(=C/C2=CC=C(S2)C3=CC=C(C=C3)SC(F)F)/C#N)C(F)(F)F
• Molecular Formula: C22H13F5N2OS2
• Molecular Weight: 480.5 g/mol
• CAS No.: 326916-61-4

Description

(E)-2-cyano-3-[5-[4-(difluoromethylsulfanyl)phenyl]thiophen-2-yl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C22H13F5N2OS2 and its molecular weight is 480.47. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure and Interactions

Studies on analog compounds similar to "(E)-2-cyano-3-[5-[4-(difluoromethylsulfanyl)phenyl]thiophen-2-yl]-N-[3-(trifluoromethyl)phenyl]prop-2-enamide" have revealed potent inhibition properties against Bruton's tyrosine kinase (BTK). These compounds exhibit significant hydrogen-bonding networks and crystal packing, with planarity ensured by a conjugated pi-system, further stabilized by intramolecular hydrogen bonds (Ghosh et al., 2000).

Synthesis and Reactivity

The compound's framework has been utilized in synthesizing new structures, demonstrating its versatility in organic synthesis. For instance, Cyanoselenoacetamide reacts with hydrogen sulfide to form compounds that can be used to produce thiazoles and other heterocyclic compounds, showcasing the potential for generating novel molecules with unique properties (Dyachenko & Vovk, 2013).

Material Science Applications

Research into polyamide-imides bearing ether, sulfur, and trifluoromethyl linkages, possibly related to the structural elements of "this compound," highlights the development of novel organic-soluble polymers. These polymers exhibit outstanding solubility, thermal stability, and low refractive indexes, indicating their potential applications in advanced materials and coatings (Shockravi et al., 2009).

Antimicrobial Activity

Derivatives of related compounds have shown significant antimicrobial activity, suggesting the potential for developing new antimicrobial agents based on the core structure of "this compound." This includes novel dye systems and precursors with demonstrated efficacy against various organisms, indicating the broad-spectrum potential of these compounds in medical and textile applications (Shams et al., 2011).